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Compound of Interest

Compound Name: Ceftolozane Sulfate

Cat. No.: B606592 Get Quote

Technical Support Center: Ceftolozane Sulfate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on minimizing the degradation of Ceftolozane sulfate during

storage and handling.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for Ceftolozane sulfate powder?

A1: Ceftolozane sulfate powder is hygroscopic and sensitive to temperature and light.[1] For

long-term storage, it is recommended to store the powder under refrigeration at 2°C to 8°C and

protected from light.[1][2] A retest period of 12 months has been suggested for storage at

-20°C.[1] For shipments of short duration (less than two weeks), room temperature is

acceptable.[3]

Q2: How should I prepare and store stock solutions of Ceftolozane sulfate?

A2: Stock solutions should be prepared using an appropriate solvent and stored frozen to

ensure stability. For optimal long-term stability, store stock solutions at -80°C for up to 6 months

or at -20°C for up to 1 month.[3][4] It is crucial to keep the solutions in sealed containers to

protect them from moisture.[4][5] To prevent degradation from repeated freeze-thaw cycles, it is

advisable to aliquot the stock solution into smaller, single-use volumes.[4]
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Q3: What factors can cause Ceftolozane sulfate to degrade?

A3: The primary factors that can lead to the degradation of Ceftolozane sulfate are elevated

temperature, inappropriate pH, and exposure to light and moisture.[1][2][6] The molecule is a

white to off-white hygroscopic powder.[1] It is also incompatible with strong acids, strong

alkalis, and strong oxidizing or reducing agents.[3]

Q4: My Ceftolozane sulfate solution has changed color. Is it still usable?

A4: Ceftolozane sulfate solutions for infusion are typically clear and colorless to slightly

yellow.[7] A slight color change to yellow may not necessarily indicate a loss of potency.[2]

However, any significant color change or the appearance of particulate matter should be a

cause for concern, and the solution should be discarded.[7] One study noted that solutions

yellowed after 24 hours in elastomeric devices at 37°C, which coincided with the appearance of

degradation products.[8]

Q5: Can I use Ceftolozane sulfate in solutions with other drugs?

A5: Co-administration with other drugs should be approached with caution. Ceftolozane
sulfate is physically incompatible with several drugs, including albumin, amphotericin B,

caspofungin, cyclosporine, nicardipine, and phenytoin sodium, which can cause turbidity

changes.[9][10] It is also incompatible with propofol, which can lead to the formation of an oily

layer.[9][10]
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Issue Potential Cause Recommended Action

Unexpectedly low activity in

bioassays

Degradation of Ceftolozane

sulfate due to improper

storage or handling.

1. Review storage conditions

of both the powder and stock

solutions. 2. Prepare fresh

stock solutions from a new vial

of powder. 3. Verify the pH of

your experimental media.

Precipitate forms in the

solution

Incompatibility with the solvent

or another component in the

mixture.

1. Ensure all components are

fully dissolved. 2. Check for

known incompatibilities with

other drugs or excipients.[9]

[10] 3. Prepare a fresh solution

using a recommended diluent

such as 0.9% Sodium Chloride

for Injection or 5% Dextrose for

Injection.[7][11]

Discoloration of the solid

powder
Exposure to light or moisture.

Discard the powder and obtain

a new vial. Ensure proper

storage in a dark, dry

environment.[1][2]

Data Summary Tables
Table 1: Recommended Storage Conditions for Ceftolozane Sulfate
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Form
Storage

Temperature
Duration Additional Notes

Powder 2°C to 8°C Long-term
Protect from light.[1]

[2]

-20°C
12 months (retest

period)
[1]

Stock Solution -80°C 6 months
Sealed storage, away

from moisture.[3][4]

-20°C 1 month
Sealed storage, away

from moisture.[3][4]

Reconstituted/Diluted

Solution
Room Temperature 24 hours

In 0.9% sodium

chloride or 5%

dextrose.[7]

2°C to 8°C 7 days

In 0.9% sodium

chloride or 5%

dextrose.[7]

Table 2: Stability of Ceftolozane in Solution under Stress Conditions
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Temperature
Concentratio

n
Diluent

Remaining

Ceftolozane

(%)

Time Reference

32°C
5 mg/mL & 20

mg/mL

0.9% Sodium

Chloride
<95% 18 hours [6][12]

37°C

25.0/12.5

mg/mL (with

Tazobactam)

0.9% Sodium

Chloride
91% 24 hours [8]

37°C

25.0/12.5

mg/mL (with

Tazobactam)

5% Dextrose

in Water
89% 24 hours [8]

37°C

Renal,

Standard,

and High

Doses

Not Specified >90% 24 hours [13]

Room

Temperature

20/10 mg/L &

10/5 mg/L

0.9% Sodium

Chloride &

5% Glucose

>98.5% 24 hours [14][15]

Experimental Protocols
Protocol 1: Preparation of Ceftolozane Sulfate Stock Solution

Allow the Ceftolozane sulfate powder vial to equilibrate to room temperature before

opening to minimize moisture condensation.

Under aseptic conditions, reconstitute the powder with sterile water for injection or 0.9%

Sodium Chloride for Injection.[7][11] Gently shake the vial to dissolve the contents

completely.

The final volume will be slightly larger than the volume of diluent added. For example,

reconstituting a 1g vial with 10 mL of diluent results in a final volume of approximately 11.4

mL.[7][11]
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If not for immediate use, filter-sterilize the stock solution using a 0.22 µm filter.[4]

Aliquot the stock solution into sterile, cryo-resistant vials for single use to avoid repeated

freeze-thaw cycles.[4]

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3][4]

Protocol 2: Stability Testing of Ceftolozane Sulfate in Solution

Prepare solutions of Ceftolozane sulfate at the desired concentration in the relevant diluent

(e.g., 0.9% sodium chloride, 5% dextrose, or specific experimental buffer).

Divide the solution into multiple containers for sampling at different time points.

Store the containers under the desired stress conditions (e.g., specific temperature, light

exposure).

At each designated time point, withdraw a sample and perform the following analyses:

Visual Inspection: Note any changes in color or the formation of particulate matter.[7]

pH Measurement: Measure the pH of the solution.

Chromatographic Analysis: Use a validated stability-indicating HPLC method (e.g., HPLC-

DAD or HPLC-MS/MS) to determine the concentration of remaining Ceftolozane sulfate
and to detect the presence of any degradation products.[6][16][17]

Calculate the percentage of Ceftolozane sulfate remaining at each time point relative to the

initial concentration.
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Experimental Workflow for Stability Testing

Sample Analysis
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Caption: Workflow for assessing the stability of Ceftolozane sulfate.

Potential Degradation Triggers for Ceftolozane Sulfate

Ceftolozane Sulfate

Degradation Products

High Temperature Inappropriate pH
(Strong Acids/Alkalis) Light Exposure Moisture Incompatible Substances

Click to download full resolution via product page

Caption: Factors leading to the degradation of Ceftolozane sulfate.
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Troubleshooting Logic for Unexpected Results

Unexpected Experimental Result
(e.g., low activity)
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Caption: A logical guide for troubleshooting unexpected experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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